Ambersorb(R) 563
Description
Overview of Polymeric Adsorbents in Scientific Inquiry
Polymeric adsorbents represent a class of materials extensively utilized in scientific inquiry for their ability to capture and retain substances from various media. These materials are characterized by properties such as high surface area, controlled pore size distribution, and tunable surface chemistry, which are critical for efficient binding of target molecules or ions rsc.orgrsc.org. Their mechanical stability and chemical resistance allow for application in diverse environmental conditions rsc.org. Research involving polymeric adsorbents spans numerous fields, including environmental science for water and wastewater treatment, analytical chemistry for separation and preconcentration, and chemical engineering for purification processes rsc.orgnih.govbohrium.com. Various types of polymeric adsorbents exist, including porous aromatic frameworks, biopolymers, and molecularly imprinted polymers, each offering unique adsorption capabilities rsc.org. Their adaptability through surface modifications allows for targeted removal of specific contaminants, enhancing selectivity and efficiency compared to some traditional materials rsc.org.
Historical Development and Academic Significance of Ambersorb(R) 563 as a Research Material
The family of Ambersorb carbonaceous adsorbents, including Ambersorb(R) 563, was developed by Rohm and Haas in the 1970s epa.govp2infohouse.orgosti.gov. Ambersorb(R) 563 is a specific grade based on patented technology and is described as a partially pyrolyzed sulfonated styrene/divinylbenzene polymer uw.edu.pl. These synthetic, tailorable adsorbents were initially developed with a focus on the remediation of contaminated groundwater epa.govp2infohouse.orgosti.gov.
The academic significance of Ambersorb(R) 563 as a research material stems from its demonstrated effectiveness in removing low levels of volatile organic compounds (VOCs) and synthetic organic chemicals (SOCs) from water epa.govosti.gov. Its unique properties have positioned it as a subject of academic study, particularly in comparison to traditional adsorbents like granular activated carbon (GAC) epa.govp2infohouse.orgosti.govepa.govclu-in.orgepa.gov. Research has explored its potential as a cost-effective alternative in certain applications due to its regenerability and higher adsorption capacity for specific contaminants at low concentrations p2infohouse.orgosti.govclu-in.orgepa.gov.
Role of Ambersorb(R) 563 in Adsorption Science Research
Ambersorb(R) 563 has played a notable role in adsorption science research, particularly in studies focusing on the removal of organic contaminants and certain inorganic species from aqueous streams. Research has investigated its performance in adsorbing VOCs such as trichloroethylene (B50587) (TCE), vinyl chloride (VC), 1,1-dichloroethene (1,1-DCE), cis-1,2-dichloroethene (cis-1,2-DCE), trans-1,2-dichloroethene (trans-1,2-DCE), toluene, ethylbenzene (B125841), and xylenes (B1142099) epa.govp2infohouse.orgepa.govclu-in.orgacs.orgresearchgate.netnih.gov. Studies have compared its adsorption capacity and kinetics to other adsorbents like GAC, often highlighting its superior capacity for certain chlorinated hydrocarbons at low concentrations and its ability to operate at higher flow rates p2infohouse.orgosti.govepa.govclu-in.orgepa.gov.
Furthermore, research has explored the regenerability of Ambersorb(R) 563, particularly through steam regeneration, demonstrating that adsorbed contaminants can be recovered epa.govepa.govclu-in.orgresearchgate.netnih.gov. This aspect is significant in adsorption science as it relates to the reusability and long-term viability of adsorbent materials. Studies have evaluated the efficiency of steam regeneration and the impact of multiple regeneration cycles on the adsorbent's performance epa.govepa.gov.
Beyond organic contaminants, Ambersorb(R) 563 has also been investigated for the adsorption and separation of certain metal ions. For instance, research has utilized Ambersorb 563 resin for the on-line separation and preconcentration of trace copper in natural water samples for determination by flame atomic absorption spectrometry uw.edu.plresearchgate.net. It has also been applied in the speciation of chromium, specifically Cr(VI), in water samples through solid phase extraction tandfonline.comresearchgate.net. These studies highlight the versatility of Ambersorb(R) 563 as a research tool in different areas of adsorption science.
Detailed research findings often involve the determination of adsorption capacities, breakthrough curves, and the influence of various parameters such as flow rate, contact time, and contaminant concentration on adsorption performance epa.govp2infohouse.orgepa.govacs.org. Comparisons with other adsorbents provide valuable data on the relative effectiveness of Ambersorb(R) 563 for specific applications p2infohouse.orgepa.govacs.orgncsu.edunih.gov. For example, a study comparing Ambersorb 563 and Filtrasorb 400 GAC for the treatment of groundwater contaminated with chlorinated organics showed that Ambersorb 563 was able to treat approximately two to five times the bed volumes of water as Filtrasorb 400 GAC while operating at five times the flow rate loading p2infohouse.orgepa.gov.
Below is a table summarizing some comparative performance data points found in the research:
| Adsorbent | Contaminants Adsorbed | Flow Rate Loading (relative to GAC) | Bed Volumes Treated (relative to GAC) | Regeneration Method | Regeneration Efficiency (VOC mass recovery) | Reference |
| Ambersorb(R) 563 | Chlorinated Organics | 5x | ~2-5x | Steam | 73-87% | p2infohouse.orgepa.gov |
| Filtrasorb 400 GAC | Chlorinated Organics | 1x | 1x | N/A (typically off-site thermal) | N/A | p2infohouse.orgepa.gov |
| Ambersorb 563 | TCE (vapor phase) | Not specified | Similar capacity in humid environment | In-situ | Higher working capacity than A-600 observed in some cases | acs.org |
| Ambersorb 600 | TCE (vapor phase) | Not specified | Similar capacity in humid environment | In-situ | Lower working capacity than A-563 observed in some cases | acs.org |
| Ambersorb 563 | MTBE | Not specified | Higher capacity at low concentrations (<30 µg/L) | Not specified | Not specified | ncsu.edunih.gov |
| ZSM-5 zeolite | MTBE | Not specified | Higher capacity at higher concentrations | Potential steam/microwave | Not specified | ncsu.edu |
This data illustrates the focus of research on evaluating the efficacy of Ambersorb(R) 563 for specific contaminants and comparing its performance characteristics, such as capacity and regenerability, with other adsorbent materials.
Properties
CAS No. |
148879-45-2 |
|---|---|
Molecular Formula |
C4H8N4O |
Origin of Product |
United States |
Research on Synthesis, Characterization, and Functionalization of Ambersorb R 563 for Enhanced Research Applications
Methodologies for Synthesis and Laboratory Preparation of Ambersorb(R) 563
Ambersorb 563 is a synthetic carbonaceous adsorbent derived from a partially pyrolyzed sulfonated styrene/divinylbenzene polymer. uw.edu.pl While the detailed synthesis process is proprietary, its production involves the controlled pyrolysis of a polymeric precursor. uw.edu.plescholarship.org This process results in a material with a tailored pore structure and surface chemistry, distinguishing it from conventional activated carbons. uw.edu.plsigmaaldrich.com Laboratory preparation often involves pre-conditioning steps to remove impurities. This typically includes washing the resin consecutively with solvents such as methanol (B129727) and water, followed by treatment with acidic and basic solutions (e.g., HNO₃ and NaOH) to remove organic and inorganic contaminants. uw.edu.pl
Functionalization and Impregnation Strategies for Ambersorb(R) 563 in Research
Functionalization and impregnation techniques are employed to enhance the selectivity and reactivity of Ambersorb 563 for specific research applications. These strategies involve modifying the adsorbent's surface or incorporating other active materials within its porous structure.
Impregnation with Chelating Agents for Specific Adsorption Studies
Impregnation with chelating agents allows Ambersorb 563 to selectively adsorb metal ions from aqueous solutions. This is particularly useful in solid phase extraction (SPE) for preconcentrating trace metals prior to analysis. The process typically involves coating the resin with an excess of a chelating agent. psu.edu For instance, 1-(2-pyridylazo)-2-naphthol (B213148) (PAN) has been successfully impregnated onto Ambersorb 563 for the extraction of trace heavy metal ions such as copper, nickel, cadmium, lead, chromium, and cobalt from aqueous solutions. psu.eduresearchgate.netcapes.gov.br This impregnated resin acts as a solid phase extractor, where metal ions in solution form chelates that are then adsorbed onto the resin. psu.edu Studies have shown that PAN-impregnated Ambersorb 563 can effectively preconcentrate these metals with high recovery rates. researchgate.net The amount of chelating agent retained on the resin can be estimated spectrophotometrically. psu.edu
| Chelating Agent | Target Metal Ions | Application | Recovery (%) |
|---|---|---|---|
| 1-(2-pyridylazo)-2-naphthol (PAN) | Cu, Ni, Cd, Pb, Cr, Co | Solid Phase Extraction (SPE) | 95-100 researchgate.net |
| APDC (for Cr(VI)) | Cr(VI) | Chromium Speciation | >95 tandfonline.com |
Another example involves the speciation of chromium, where Ambersorb 563 resin was used in conjunction with ammonium (B1175870) pyrrolidine (B122466) dithiocarbamate (B8719985) (APDC) to selectively extract Cr(VI). tandfonline.comresearchgate.net The method involves forming a chelate between Cr(VI) and APDC, which is then adsorbed onto the Ambersorb 563 column. tandfonline.com This allows for the separation and preconcentration of Cr(VI) from Cr(III) in water samples. tandfonline.comresearchgate.net
Integration with Photocatalytic Materials for Integrated Research Processes
The integration of adsorbents with photocatalytic materials offers a promising approach for combined adsorption and degradation of contaminants. While the concept of impregnating adsorbents with photocatalysts for in-situ regeneration has been explored, studies involving Ambersorb 563 specifically show challenges. One pilot-scale study investigated impregnating adsorbents, including Ambersorb 563, with a photocatalyst (Pt-TiO₂) for the removal and destruction of organic contaminants in water. researchgate.net However, regeneration of the adsorbents using photocatalysis in this study was not effective, potentially due to fouling of the impregnated photocatalyst by background organic matter in the groundwater. researchgate.net An alternative integrated approach explored in the same study involved using steam regeneration of Ambersorb 563 followed by photocatalytic treatment of the steam condensate. researchgate.net This suggests that while direct integration for in-situ regeneration on Ambersorb 563 might face limitations, combining Ambersorb 563 adsorption with a separate photocatalytic step for treating the desorbed contaminants remains a viable research direction.
Surface Modification Techniques for Tailored Adsorption Performance
Surface modification techniques can be applied to Ambersorb 563 to further tailor its adsorption properties for specific analytes. These techniques aim to alter the surface chemistry, wettability, and functional group density. While specific detailed procedures for extensive surface modification of Ambersorb 563 beyond standard pre-conditioning are not extensively detailed in the provided search results, the general principles of carbonaceous adsorbent modification apply. Techniques such as acid washing can remove alkaline impurities and ash components, which is relevant for performance under certain pH conditions. escholarship.org Surface oxidation and heat treatment can be employed to alter the type and density of surface functional groups, influencing the adsorbent's interaction with different compounds. escholarship.org Controlling the pH of the carbonaceous adsorbent itself, which can range from 2.5 to 10.5 for synthetic carbons like Ambersorb, is also a form of tailoring its surface chemistry to favor the adsorption of either basic or acidic compounds. sigmaaldrich.com The hydrophobic nature of Ambersorb 563 contributes to its high adsorption capacity for volatile organic compounds (VOCs) in water, as water has low affinity for the hydrophobic surface, reducing competition for adsorption sites. sigmaaldrich.com
Advanced Characterization Techniques Employed in Ambersorb(R) 563 Research
Characterization of Ambersorb 563 is crucial to understanding its physical and chemical properties and how they relate to its adsorption performance. Advanced techniques provide insights into its structure, surface chemistry, and the mechanisms of adsorption.
Microscopic Examinations of Adsorbent Morphology in Research
Microscopic examinations play a crucial role in understanding the physical form and structure of Ambersorb 563, which directly impacts its performance as an adsorbent. While specific detailed microscopic images were not consistently available across the search results, the material is generally described as a synthetic carbonaceous adsorbent. It is a partial pyrolyzed resin of sulfonated styrene/divinylbenzene polymer, forming a porous structure. researchgate.net The bead size of Ambersorb 563 resin selected for separation/preconcentration procedures has been reported as 20–50 mesh. researchgate.net Characterization techniques such as field emission scanning electron microscopy (FESEM) have been used in studies involving modified Ambersorb 563 to analyze morphology researchgate.net.
Pore Structure Analysis in Relation to Adsorption Performance Research
The pore structure of Ambersorb 563 is a critical factor determining its adsorption capabilities. Ambersorb 563 is characterized by a unique pore size distribution that includes micropores, mesopores, and macropores. superchroma.com.tw This multimodal porosity is advantageous for mass transfer, allowing compounds to quickly access the micropores where much of the adsorption occurs. superchroma.com.tw
Research indicates that adsorption on carbonaceous resins like Ambersorb 563 primarily takes place in the micropores through physical adsorption mechanisms, including van der Waals forces, dipole-dipole interactions, and hydrogen bonding. oieau.fr The capacity of the resin can level off at high aqueous concentrations as the micropores become filled with solute molecules. oieau.fr The overlap of adsorption fields from the pore walls in micropores enhances the adsorption process. oieau.fr
Ambersorb 563 possesses high macro- and mesoporosity, which facilitates the fast mass transfer of compounds to the micropores. superchroma.com.tw It has a moderate surface area compared to some other adsorbents. oieau.fr Typical properties of Ambersorb 563 include a surface area of 550 m²/g, microporosity (<20 Å) of 0.23 mL/g, mesoporosity (20-500 Å) of 0.14 mL/g, and macroporosity (>500 Å) of 0.23 mL/g. superchroma.com.tw The bulk density is reported as 0.53 g/cc. superchroma.com.tw
Studies comparing Ambersorb 563 with other adsorbents highlight the importance of pore structure. For instance, while Ambersorb 563 and Ambersorb 600 showed only a small difference in micropore size distributions, differences in particle size, pore volume, and the fraction of ultramicropores (5 Å or smaller) contributed to variations in performance, such as mass transfer zone sharpness. acs.org The application of the Dubinin-Astakov isotherm to data for synthetic carbonaceous resins suggests that the mechanism of adsorption is micropore filling. oieau.fr
The tailored pore size distribution and surface chemistry of Ambersorb 563 contribute to its excellent adsorption capacity for various compounds. superchroma.com.tw Its hydrophobic nature is particularly beneficial for adsorbing volatile organic compounds (VOCs) from water, as water has low affinity for the hydrophobic surface and does not compete significantly for active sites. sigmaaldrich.com
The following table summarizes some typical properties related to the pore structure and surface area of Ambersorb 563 based on research data:
| Property | Value | Unit | Source |
| Surface Area | 550 | m²/g | superchroma.com.tw |
| Microporosity (<20 Å) | 0.23 | mL/g | superchroma.com.tw |
| Mesoporosity (20-500 Å) | 0.14 | mL/g | superchroma.com.tw |
| Macroporosity (>500 Å) | 0.23 | mL/g | superchroma.com.tw |
| Bulk Density | 0.53 | g/cc | superchroma.com.tw |
| Mesh Size | 20-50 | Mesh | superchroma.com.tw, researchgate.net |
| Water Adsorption (94% RH) | 0.12 | g/g | superchroma.com.tw |
Research findings demonstrate the relationship between the pore structure and adsorption performance. For example, in the removal of trichloroethylene (B50587) (TCE) from humid air streams, both Ambersorb 563 and Ambersorb 600 showed high capacities, and their performance was related to their pore size distributions. acs.org Similarly, studies on the adsorption of methyl tertiary-butyl ether (MTBE) have shown that the internal pore structure affects the sorption mechanisms, with adsorption occurring in the micropores. oieau.fr
The ability of Ambersorb 563 to be regenerated in situ, often using steam, is also influenced by its physical structure, allowing for the recovery of adsorbed contaminants and the restoration of adsorbent capacity. superchroma.com.twsigmaaldrich.comepa.gov
Mechanistic Investigations of Adsorption Phenomena on Ambersorb R 563
Adsorption Kinetics Studies
Adsorption kinetics examine the rate at which adsorbates are removed from the aqueous phase by the adsorbent. Several models are commonly applied to analyze experimental kinetic data and elucidate the rate-limiting steps of the adsorption process.
Pseudo-First-Order Kinetic Models
The pseudo-first-order kinetic model, also known as the Lagergren model, describes the adsorption rate based on the assumption that the rate of adsorption is proportional to the number of unoccupied adsorption sites. fortunejournals.com While some studies on various adsorbents have found the pseudo-first-order model to best describe adsorption kinetics researchgate.netsci-hub.se, research specifically on Ambersorb 563 often indicates that other models provide a better fit.
Pseudo-Second-Order Kinetic Models
The pseudo-second-order kinetic model assumes that the rate-limiting step is the surface adsorption where the adsorbate forms a chemical bond with the adsorbent. fortunejournals.com This model is frequently found to provide a good fit for adsorption data on Ambersorb 563 for various contaminants, suggesting that chemisorption or a process involving valence forces through sharing or exchange of electrons between the adsorbent and adsorbate may be the dominant mechanism sci-hub.seresearchgate.netdntb.gov.ua. Studies investigating the adsorption of substances like Cr(VI) and Pb(II) on modified Ambersorb 563 have shown the pseudo-second-order model to effectively interpret the adsorption behavior. researchgate.net
Adsorption Isotherm Analysis
Adsorption isotherms describe the equilibrium relationship between the concentration of the adsorbate in the bulk solution and the amount of adsorbate adsorbed onto the adsorbent surface at a constant temperature. fortunejournals.com Different isotherm models provide insights into the adsorption capacity and the nature of the interaction between the adsorbate and the adsorbent.
Langmuir Isotherm Model Applications
The Langmuir isotherm model is based on the assumption of monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites. fortunejournals.com While the Langmuir model is applicable to some adsorption systems, research on Ambersorb 563 suggests that its adsorption behavior for many contaminants, particularly VOCs at low concentrations, is better described by other models. epa.gov However, the Langmuir model can still be used to estimate the maximum monolayer adsorption capacity under specific conditions. hku.edu.tr Some studies comparing different adsorbents for specific contaminants have found the Langmuir isotherm to fit the data for other materials, highlighting the different adsorption characteristics compared to Ambersorb 563. researchgate.net
Freundlich Isotherm Model Applications
The Freundlich isotherm model is an empirical model that describes heterogeneous surface energy and assumes multilayer adsorption. fortunejournals.com This model is frequently reported to be suitable for describing the adsorption equilibrium of various contaminants on Ambersorb 563, particularly over a wide range of concentrations. nih.govresearchgate.netwateronline.comdtic.mil Studies on the adsorption of MTBE on carbonaceous resins, including Ambersorb 563, have found the Freundlich isotherm to be adequate for describing the adsorption equilibrium in both deionized and natural waters. nih.gov The Freundlich parameters, such as the sorption capacity factor (K), can be used to compare the adsorption performance of Ambersorb 563 with other adsorbents. wateronline.com
Dubinin-Astakov and Polanyi-Dubinin Theory Applications
The Dubinin-Astakhov (DA) and Polanyi-Dubinin (PD) theories are frequently applied to describe the adsorption behavior of various compounds on microporous adsorbents like Ambersorb 563. These theories are based on the concept of micropore filling, where adsorption occurs within the confined spaces of the adsorbent's pores rather than solely on the external surface.
Studies investigating the adsorption of compounds such as trichloroethene (TCE) and methyl tertiary-butyl ether (MTBE) on Ambersorb 563 have successfully employed the Dubinin-Astakhov isotherm model to fit experimental data. ncsu.eduresearchgate.netoieau.fr The DA isotherm is considered a suitable model for describing adsorption on Ambersorb 563, suggesting that the primary mechanism is indeed micropore filling. oieau.fr
The application of the DA isotherm allows for the estimation of key parameters that provide insights into the adsorbent's properties and the adsorption process. These parameters include the limiting micropore volume (W₀) and parameters related to the characteristic adsorption energy (E) and heterogeneity (m) of the micropore structure. researchgate.netoieau.fr For Ambersorb 563, the DA isotherm coefficients derived from TCE adsorption data have been used to estimate the TCE micropore volume and the distribution of adsorption potential. researchgate.net Research indicates that the micropore volume for TCE on Ambersorb 563 is equivalent to that determined by N₂ porosimetry. researchgate.net
Furthermore, the parameters obtained from fitting the DA isotherm have thermodynamic significance, as E and m are related to the enthalpy and entropy of adsorption, respectively, and are dependent on both the properties of the solute and the adsorbent. oieau.fr Ambersorb 563 has been characterized as having a more energetic and homogeneous adsorption volume compared to some activated carbons, which contributes to its higher adsorption capacity at low concentrations of contaminants like TCE. researchgate.netresearchgate.net
Table 1 presents representative Dubinin-Astakhov constants for Ambersorb 563 derived from MTBE adsorption studies. oieau.fr
| Sorption Sorbent | V₀ (cm³/g) | q₀ (mg/g) | log(E) (kJ/mol) | m | r² | Error (mg/g) | Sorption capacity at 1 mg/L (mg/g) |
| Ambersorb 563 | 0.23 ± 0.01 | 170 ± 7 | 2.00 ± 0.14 | 3.37 ± 0.05 | >0.99 | 4.64 x 10⁻³ | 5.6 |
Note: Data extracted and formatted from Source oieau.fr. V₀ is the limiting micropore volume, q₀ is the maximum adsorption capacity, E is related to the characteristic adsorption energy, and m represents the heterogeneity of the micropores.
The Polanyi-Dubinin theory, in its various forms like the Dubinin-Radushkevich (DR) equation, is also a manifestation of the Polanyi potential theory and has been applied to describe adsorption on porous adsorbents, including carbonaceous materials. dtic.milnih.govresearchgate.net This theoretical framework relates the amount adsorbed to the adsorption potential, which is the work required to transfer a molecule from the bulk phase to the adsorbed phase.
Ideal Adsorbed Solution Theory (IAST) and Predictive Real Adsorbed Solution Theory (PRAST) Modeling
Ideal Adsorbed Solution Theory (IAST) and Predictive Real Adsorbed Solution Theory (PRAST) are valuable tools for modeling and predicting the adsorption of mixtures on solid adsorbents. IAST is based on the assumption of ideal behavior of the adsorbed phase, while PRAST accounts for non-idealities in the adsorbed solution. These models are particularly relevant for understanding competitive adsorption phenomena.
IAST has been applied in conjunction with the equivalent background compound (EBC) model to successfully describe and predict the adsorption of MTBE onto carbonaceous resins, including Ambersorb 563, in the presence of natural organic matter (NOM) in natural waters. nih.gov This approach helps to account for the competitive effects of NOM on the adsorption of target contaminants.
PRAST has also been explored for modeling adsorption on carbonaceous adsorbents. One study noted that the PRAST model provided a good prediction for the adsorption of tetrachloroethene (PCE) but was less effective in predicting TCE adsorption data on carbonaceous materials, highlighting the complexities of modeling non-ideal systems with these theories. researchgate.net The inability of the model to simultaneously predict both isotherms suggests the presence of particular types of non-ideality in the system. researchgate.net
These modeling approaches are essential for moving from understanding single-solute adsorption to predicting the behavior of adsorbents in complex multi-component systems, which are commonly encountered in real-world applications like water treatment.
Thermodynamic Characterization of Adsorption Processes
Thermodynamic studies provide fundamental information about the feasibility and spontaneity of the adsorption process, as well as the nature of the interactions between the adsorbate and the adsorbent. While detailed thermodynamic parameters for Ambersorb 563 were not extensively provided in readily extractable data tables from the search results, the connection between isotherm parameters and thermodynamic quantities has been noted.
As mentioned in the context of the Dubinin-Astakhov theory, the parameters E and m are related to the enthalpy and entropy of adsorption. oieau.fr This indicates that fitting experimental adsorption data to the DA model can provide indirect thermodynamic insights into the adsorption process on Ambersorb 563.
General thermodynamic studies on adsorption processes on various adsorbents, including carbonaceous materials, typically involve determining parameters such as the change in Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°). These parameters can be calculated from adsorption isotherms obtained at different temperatures. A negative ΔG° indicates a spontaneous process, while ΔH° provides information about the exothermic or endothermic nature of adsorption, and ΔS° reflects the change in randomness at the solid-solution interface. While specific values for Ambersorb 563 across a range of adsorbates and conditions were not found in the provided snippets, the principles of thermodynamic analysis are applicable to understanding adsorption on this material.
Competitive Adsorption Studies on Ambersorb(R) 563
Competitive adsorption is a critical aspect to consider when evaluating the performance of an adsorbent in treating multi-component mixtures, such as contaminated water or air streams. Ambersorb 563 has been subjected to competitive adsorption studies involving various co-contaminants.
Research has shown that the presence of other compounds can influence the adsorption capacity of Ambersorb 563 for a specific target adsorbate. For instance, in the context of MTBE removal, competitive adsorption effects with compounds like m-xylene (B151644) and o-xylene (B151617) have been investigated. wateronline.comnih.gov Studies indicate that Ambersorb 563 preferentially adsorbs o-xylene over MTBE or tert-butyl alcohol (TBA). nih.gov While Ambersorb 563 generally exhibits a high adsorption capacity for MTBE, this capacity can be reduced in the presence of competing adsorbates like m-xylene. wateronline.com
Natural organic matter (NOM) is another significant competitor for adsorption sites in water treatment applications. The presence of NOM in natural waters has been shown to reduce the adsorption capacity of Ambersorb 563 for MTBE. ncsu.edunih.gov This highlights the importance of considering the water matrix composition when assessing the expected performance of Ambersorb 563.
Competitive adsorption studies are often modeled using approaches like IAST and PRAST to predict the adsorption equilibrium of mixtures based on single-component isotherm data. researchgate.netnih.gov These models help in understanding the complex interactions between different adsorbates competing for the available adsorption sites on the Ambersorb 563 surface.
Influence of Solution Chemistry on Adsorption Performance (e.g., pH, ionic strength)
Solution chemistry parameters such as pH and ionic strength can significantly impact the adsorption performance of adsorbents, particularly for ionic or polar adsorbates. The surface charge of the adsorbent, the speciation of the adsorbate, and the activity of ions in solution can all be affected by these parameters.
Studies on the removal of metal ions using Ambersorb 563 have demonstrated the influence of pH on adsorption efficiency. For example, quantitative recovery of copper ions on Ambersorb 563 was observed within a specific pH range of 8.0–9.5. uw.edu.pl Similarly, the recovery of chromium(VI) on Ambersorb 563 was found to be quantitative in the pH range of 2.0–3.5. researchgate.net These findings indicate that pH plays a crucial role in the adsorption of metal species, likely due to its effect on the ionization state of both the metal ions and any functional groups present on the adsorbent surface, as well as the potential for complex formation or precipitation at certain pH values.
The effect of ionic strength on adsorption by Ambersorb 563 has also been investigated, although the reported effects can vary depending on the adsorbate. One study on copper recovery using Ambersorb 563 mentioned that ionic strength had an inverse effect on the recovery of copper ions. researchgate.net In contrast, studies on other adsorbents have shown that increasing ionic strength can sometimes increase adsorption capacity, a phenomenon often attributed to the "salting-out" effect, which reduces the solubility of organic compounds in the aqueous phase, thereby favoring their adsorption onto the solid phase. acs.orgnih.gov The influence of ionic strength can also involve its impact on electrostatic interactions and the activity coefficients of ions in solution. pjoes.com
While some sources suggest that changes in groundwater pH, temperature, and alkalinity have no deleterious effect on the performance of Ambersorb 563 for the removal of certain volatile organic compounds (VOCs) epa.gov, the impact of solution chemistry is highly dependent on the specific adsorbate and the dominant adsorption mechanisms involved. For adsorbates that interact electrostatically with the adsorbent surface or that undergo significant speciation changes with pH, solution chemistry plays a more pronounced role.
Table 2 summarizes the observed effects of pH on the recovery of certain metal ions using Ambersorb 563. uw.edu.plresearchgate.net
| Adsorbate | pH Range for Quantitative Recovery | Source |
| Copper(II) | 8.0–9.5 | uw.edu.pl |
| Chromium(VI) | 2.0–3.5 | researchgate.net |
Further detailed studies exploring the impact of a wider range of solution chemistry parameters on the adsorption of various contaminants on Ambersorb 563 would provide a more comprehensive understanding of its performance under different environmental conditions.
Academic Applications of Ambersorb R 563 in Separation Science and Chemical Purification Research
Application in Chromatographic Separations Research
While not traditionally used as a stationary phase in standard liquid or gas chromatography columns in the same manner as silica (B1680970) or polymeric reversed-phase materials, Ambersorb(R) 563 is employed in chromatographic separation schemes, primarily within the context of solid-phase extraction (SPE). Its carbonaceous matrix allows for the adsorption of organic compounds and certain inorganic species from aqueous and other solutions. Research has investigated its sorption affinity for various compounds, demonstrating its potential in developing selective separation methods science.gov. Studies have explored its effectiveness compared to other adsorbents like activated carbon and other synthetic resins in removing specific organic contaminants oieau.fr.
Methodologies for Solid-Phase Extraction (SPE) using Ambersorb(R) 563
Solid-Phase Extraction (SPE) is a widely used sample preparation technique in analytical chemistry for the preconcentration and separation of analytes from complex matrices. Ambersorb(R) 563 is a recognized solid phase material for SPE due to its adsorption capabilities, high surface area, and durability dergipark.org.troup.comamanote.com. Methodologies using Ambersorb(R) 563 typically involve passing a liquid sample through a column or cartridge packed with the resin, where target analytes are retained through adsorption. Subsequent elution with a suitable solvent recovers the concentrated analytes for analysis dergipark.org.trnih.gov.
Research into SPE methodologies using Ambersorb(R) 563 has focused on optimizing various parameters to achieve efficient separation and preconcentration. These parameters include sample pH, flow rate of the sample and eluent, the type and volume of the eluent, the amount of resin used, and the influence of matrix effects dergipark.org.trresearchgate.nettandfonline.commjcce.org.mkpsu.edu. Studies have shown that factors such as sulfuric acid concentration, ligand volume, and elution solution type significantly impact the recovery of target analytes researchgate.net. The amount of Ambersorb 563 resin also plays a crucial role, with studies indicating optimal amounts for quantitative recoveries researchgate.net.
Preconcentration Techniques for Trace Elements
Ambersorb(R) 563 has been extensively studied for the preconcentration of trace elements from various sample types, particularly environmental waters nih.govuw.edu.plresearchgate.neterciyes.edu.trcapes.gov.brscribd.com. Preconcentration is essential when the concentration of analytes is below the detection limits of analytical instruments mjcce.org.mk. By adsorbing trace elements from a large volume of sample onto a small amount of resin, a high preconcentration factor can be achieved dergipark.org.trnih.gov.
Studies have demonstrated the effectiveness of Ambersorb(R) 563 for preconcentrating trace metal ions such as copper, nickel, cadmium, lead, chromium, and cobalt psu.educapes.gov.br. Often, these metal ions are complexed with suitable chelating agents before being passed through the Ambersorb(R) 563 column to enhance their retention on the nonpolar carbonaceous surface dergipark.org.trtandfonline.comcapes.gov.br. For instance, Ambersorb 563 resin impregnated with 1-(2-pyridylazo)-2-naphthol (B213148) (PAN) has been used for the solid phase extraction of several trace heavy metal ions mjcce.org.mkpsu.educapes.gov.br.
Detailed research findings on the preconcentration of trace elements using Ambersorb(R) 563 highlight the influence of experimental conditions. For the preconcentration of copper, studies have investigated the effect of pH and flow rates of the sample and eluent, demonstrating quantitative recovery at appropriate pH levels without the need for a chelating reagent in some cases uw.edu.plresearchgate.netresearchgate.net. The elution step is typically performed with an acidic solution to recover the adsorbed metal ions uw.edu.plresearchgate.net.
Speciation Studies in Environmental Samples
Speciation, the determination of the physical and chemical forms of an element, is critical in environmental analysis as the toxicity and mobility of an element depend on its species. Ambersorb(R) 563 has been successfully applied in the speciation of elements, most notably chromium, in environmental samples such as natural water, wastewater, soil, and sediment dergipark.org.trresearchgate.nettandfonline.comresearchgate.nettandfonline.comnih.govcapes.gov.br.
A common application is the speciation of chromium into its trivalent (Cr(III)) and hexavalent (Cr(VI)) forms. Ambersorb(R) 563 resin has been used to separate Cr(VI) from Cr(III) by selectively adsorbing one species or a complexed form of one species researchgate.nettandfonline.comnih.gov. For example, a method was developed for the speciation of Cr(VI) and Cr(III) where Cr(VI) was separated and preconcentrated as a Cr(III)-diphenylcarbazone complex using Ambersorb 563 resin researchgate.netnih.gov. Another approach involves the solid phase extraction of the Cr(VI)–APDC chelate on an Ambersorb 563 column tandfonline.comresearchgate.net. The concentration of the species is then determined by techniques such as spectrophotometry or atomic absorption spectrometry researchgate.nettandfonline.comnih.gov.
Research has investigated the optimal conditions for chromium speciation, including the effect of sulfuric acid concentration, ligand volume, and elution solution researchgate.net. The method has been applied to real environmental samples, demonstrating successful results in determining the levels of Cr(III) and Cr(VI) researchgate.nettandfonline.com.
Purification of Complex Chemical Mixtures in Laboratory Contexts
Beyond the preconcentration and speciation of trace elements, Ambersorb(R) 563 is valuable in laboratory settings for the purification of complex chemical mixtures. Its strong adsorption capacity for organic compounds makes it suitable for removing unwanted contaminants or isolating specific components from laboratory-generated or environmental samples clu-in.orgenergy.gov.
Ambersorb(R) 563 has been shown to be effective in removing volatile organic compounds (VOCs) from water, including chlorinated hydrocarbons like 1,2-dichloroethane, 1,1-dichloroethene, trichloroethene, and vinyl chloride clu-in.orgepa.govepa.govosti.gov. This application, primarily demonstrated in environmental remediation contexts, is directly transferable to laboratory purification tasks where the removal of similar organic solvents or byproducts from reaction mixtures or sample extracts is required.
The ability of Ambersorb(R) 563 to adsorb a wide range of organic substances also makes it useful for decolorization and the removal of other organic impurities from aqueous or organic streams in the laboratory energy.gov. Its regenerability through methods like steam elution allows for the recovery of adsorbed compounds, which can be beneficial in laboratory research for isolating or analyzing the removed components clu-in.orgepa.govepa.gov. Studies have also explored its sorption affinity for compounds like methyl tertiary butyl ether (MTBE) and tert-butyl alcohol (TBA), indicating its potential in purifying mixtures containing these substances science.govoieau.fr.
The physical properties of Ambersorb(R) 563, such as its hard, non-dusting spherical beads and excellent physical integrity, contribute to its ease of handling and packing into laboratory columns for purification procedures, minimizing issues like attrition losses typically associated with granular activated carbon clu-in.orgepa.gov.
Research on Environmental Remediation Applications of Ambersorb R 563
Aqueous Phase Contaminant Removal Studies
Ambersorb 563 has been widely studied for its application in treating contaminated groundwater and other water streams. Its efficacy in removing organic and some inorganic contaminants from the aqueous phase has been a primary focus of research.
Volatile Organic Compounds (VOCs) and Chlorinated Organics Removal
Research has demonstrated that Ambersorb 563 is an effective technology for treating groundwater contaminated with chlorinated organics and VOCs. osti.govp2infohouse.orgepa.gov Studies have shown that Ambersorb 563 can treat groundwater contaminated with compounds such as vinyl chloride (VC), 1,1-dichloroethene (1,1-DCE), cis-1,2-dichloroethene (cis-1,2-DCE), trans-1,2-dichloroethene (trans-1,2-DCE), and trichloroethene (TCE). epa.govepa.gov
A field pilot study conducted at Pease Air Force Base in Newington, NH, demonstrated the performance of Ambersorb 563 for remediating groundwater contaminated with VOCs. epa.govepa.gov In a direct comparison with Filtrasorb 400 GAC, Ambersorb 563 was able to treat approximately two to five times the bed volumes (BVs) of water to the maximum contaminant level (MCL) while operating at five times the flow rate loading (1/5 the empty bed contact time). p2infohouse.orgepa.gov The effluent groundwater from the Ambersorb 563 system consistently met drinking water standards. epa.govepa.gov
Steam regeneration of Ambersorb 563 has been shown to recover a significant portion of the adsorbed VOC mass, ranging from 73% to 87% during service cycles. epa.gov The recovered organic phase contained a high percentage of the total VOC mass recovered, approximately 88% to 93%. epa.gov The majority of VOC recovery typically occurred within the first 3 BVs of steam as condensate. epa.gov
Studies have also investigated the effect of multiple service cycles and steam regeneration on Ambersorb 563 performance. epa.gov While a decrease in the number of BVs treated to the MCL was observed for certain contaminants like VC and TCE following one steam regeneration, this reduction may be linked to increases in influent VC concentration during the study. epa.gov A predictive model developed by Rohm and Haas has been found to be a useful tool for predicting adsorbent capacities and service cycle times for Ambersorb 563. epa.gov
Ambersorb 563 has been found to have 5 to 10 times the capacity of GAC for low concentrations of VOCs. clu-in.orgepa.govfrtr.gov This higher capacity allows for potentially longer service cycle times before regeneration is needed. clu-in.orgepa.gov
Data from a pilot-scale study comparing Ambersorb 563 and Filtrasorb 400 GAC for TCE removal showed differences in breakthrough curves. p2infohouse.org
Interactive Table 1: Comparison of Ambersorb 563 and Filtrasorb 400 GAC Performance for VOC Removal (Based on Bed Volumes Treated to MCL)
| Adsorbent | Flow Rate Loading (relative to GAC) | Approximate BVs Treated to MCL (relative to GAC) |
| Ambersorb 563 | 5 times | 2 to 5 times |
| Filtrasorb 400 GAC | 1 time | 1 time |
Note: Data derived from comparative studies at equivalent empty bed contact times.
Steam regeneration of Ambersorb 563 has demonstrated high recovery rates for adsorbed VOCs.
Interactive Table 2: VOC Mass Recovery During Steam Regeneration of Ambersorb 563
| Regeneration Cycle | Total VOC Mass Recovery at 3 BV Steam (%) | VOC Mass in Organic Phase (%) |
| Regeneration 1 | 73.2 | Not specified in snippet |
| Regeneration 2 | Not specified in snippet | Not specified in snippet |
| Regeneration 3 | 87 | 93 |
Note: Data compiled from reported steam regeneration results. epa.gov
Heavy Metal Ion Adsorption Research
While primarily known for organic adsorption, Ambersorb 563 has also been investigated for its potential in the adsorption of heavy metal ions. Studies have explored the adsorption of various metal ions, including copper, nickel, cadmium, lead, chromium, and cobalt, onto Ambersorb 563. researchgate.net
Research has shown that Ambersorb 563 can be used for the separation and preconcentration of trace heavy metal ions. uw.edu.plresearchgate.net For instance, Ambersorb 563 adsorption resin has been utilized for the online separation/preconcentration and determination of copper in natural water samples using flow injection flame atomic absorption spectrometry. uw.edu.pl Copper was quantitatively recovered from model solutions at an appropriate pH without the need for a chelating reagent. uw.edu.pl Elution was performed using a nitric acid solution. uw.edu.pl Quantitative recovery of copper was observed in the pH range of 8.0–9.5. uw.edu.pl
Another study investigated the adsorption of metal ions as chelates or complexes on Ambersorb 563 and other copolymers for preconcentration-separation of trace heavy metal ions. researchgate.net Optimal analytical conditions for the quantitative adsorption and recoveries of heavy metal ions on Ambersorb 563 were discussed in this research. researchgate.net
Ambersorb 563 resin impregnated with 1-(2-pyridylazo) 2-naphthol (B1666908) (PAN) has been used as a solid phase extractor for metal ions like copper, nickel, cadmium, lead, chromium, and cobalt in aqueous solutions prior to their determination by atomic absorption spectrometry. researchgate.net Parameters such as pH, sample volume, and matrix effects were investigated in these studies. researchgate.net
Research has also focused on the speciation of chromium (Cr(III) and Cr(VI)) in environmental samples using solid phase extraction on Ambersorb 563 resin. researchgate.nettandfonline.com A method was developed for the speciation, separation, and preconcentration of Cr(VI) and Cr(III) in natural water, soil, and sediment samples. researchgate.net Cr(VI) was separated from Cr(III) and preconcentrated as a Cr(III)-diphenylcarbazone complex using Ambersorb 563 resin. researchgate.net
Emerging Contaminant Removal Investigations (e.g., MTBE, 1,4-dioxane)
Ambersorb 563 has been explored for its effectiveness in removing emerging contaminants from water, including methyl tert-butyl ether (MTBE) and 1,4-dioxane (B91453).
Studies on MTBE adsorption have compared Ambersorb 563 with other adsorbents like Ambersorb 572 and granular activated carbon (Filtrasorb 400). nih.govwateronline.com Equilibrium and kinetic adsorption studies have shown that Ambersorb 563 and Ambersorb 572 have high adsorption capacities for MTBE in deionized water. nih.gov Ambersorb 563 demonstrated a higher adsorption capacity than Filtrasorb 400 GAC for MTBE, particularly at lower concentrations. wateronline.com The Freundlich sorption capacity factor (K) for Ambersorb 563 was found to be significantly greater than that of Filtrasorb 400. wateronline.com
The presence of natural organic matter (NOM) can influence the adsorption of MTBE onto carbonaceous resins like Ambersorb 563, with varying extents of competition observed in natural waters. nih.gov Despite competition from other compounds like m-xylene (B151644), Ambersorb 563 has still shown a high adsorption capacity for MTBE. wateronline.com
1,4-Dioxane is another emerging contaminant for which Ambersorb 563 has been investigated as a potential treatment technology. researchgate.netresearchgate.net 1,4-Dioxane is a solvent stabilizer that is highly mobile in groundwater and challenging to remove with traditional methods. researchgate.netresearchgate.net Ambersorb 563 polymeric adsorbent has been identified as a viable treatment alternative for 1,4-dioxane in extracted groundwater. researchgate.netresearchgate.net It is described as a carbonaceous synthetic resin with characteristics that create a high affinity for organic compounds like 1,4-dioxane through adsorption. researchgate.net Regeneration of Ambersorb 563 loaded with 1,4-dioxane can be achieved through steam heating and condensation of the extracted compound. researchgate.net
Interactive Table 3: Comparison of Adsorption Capacity for MTBE in Deionized Water
| Adsorbent | Adsorption Capacity for MTBE (relative) |
| Ambersorb 563 | Highest |
| Ambersorb 572 | High |
| Mordenite Zeolite | Lower (approximately half of Ambersorb) |
Note: Based on findings from equilibrium adsorption experiments in deionized water. nih.gov
Interactive Table 4: Freundlich Sorption Capacity Factor (K) for MTBE
| Adsorbent | Freundlich K (relative to Filtrasorb 400) |
| Ambersorb 563 | 5.2 times greater |
| Filtrasorb 400 GAC | 1 time |
Note: Data from batch equilibrium adsorption experiments. wateronline.com
Gas Phase Adsorption Studies
Research has also explored the application of Ambersorb 563 for gas phase adsorption, particularly for volatile organic compounds. Ambersorb 563 has been compared with other carbon adsorbents, such as Ambersorb-600, for vapor-phase trichloroethylene (B50587) (TCE) adsorption from humid air streams. acs.org
Ambersorb 563 has also been used as a support material for metal oxide catalysts in the decomposition of chlorinated hydrocarbons in the gas phase. psu.edu For example, metal oxides supported on porous carbonaceous materials like Ambersorb 563 have been investigated for the catalytic decomposition of methylene (B1212753) chloride. psu.edu
In a different application, Ambersorb 563 has been included in screening tests for adsorbents used in the recovery of krypton from gas streams, such as nuclear off-gas. tandfonline.com The adsorption capacity of Ambersorb 563 for krypton has been found to be almost comparable to that of activated charcoal. tandfonline.com
Research on Remediation of Contaminated Soil and Sediments
Ambersorb 563 has been investigated for its use in the remediation of contaminated soil and sediments, primarily in the context of toxicity identification and evaluation (TIE) and the removal of organic contaminants and metal species.
In sediment TIE studies, Ambersorb 563 has been used to assess the contribution of organic contaminants to sediment toxicity. solutions-project.eu Research has shown that Ambersorb 563 can be effective in removing organic toxicity from marine and freshwater sediments contaminated with various compounds, including DDT, dieldrin, fluoranthene, nonylphenol, and tetrachlorobenzene. solutions-project.eu It has also been applied to toxic marine and freshwater field sediments. solutions-project.eu
While effective, the sorptive capacity of Ambersorb 563 for toxicity removal in sediments may be less than that of other materials like powdered coconut charcoal. solutions-project.eu This suggests that in highly toxic sediments, a higher amount or a different sorbent might be needed to effectively reduce toxicity. solutions-project.eu Ambersorb addition is one of the manipulations used in whole sediment TIE methods. solutions-project.eu
Ambersorb 563 resin has also been applied in methods for the speciation of chromium in soil and sediment samples. researchgate.net This involves the separation and preconcentration of different chromium species (Cr(III) and Cr(VI)) from the solid matrix. researchgate.net
Interactive Table 5: Effectiveness of Ambersorb 563 in Removing Organic Toxicity from Sediments
| Contaminant Type | Effectiveness in Toxicity Removal (Qualitative) |
| DDT | Effective |
| Dieldrin | Effective |
| Fluoranthene | Effective |
| Nonylphenol | Effective |
| Tetrachlorobenzene | Effective |
| Toxic Marine/Freshwater Sediments | Effective |
Note: Based on reported findings in sediment Toxicity Identification Evaluation studies. solutions-project.eu
Regeneration and Reusability Studies of Ambersorb R 563 in Research Settings
Steam Regeneration Methodologies and Efficiency Assessments
Steam regeneration has been investigated as a method to desorb contaminants from saturated Ambersorb(R) 563, allowing for its reuse. Studies have shown steam to be an effective regeneration method for Ambersorb 563, unlike some activated carbons where it proved ineffective, leading to a significant loss in capacity. tandfonline.comnih.govresearcher.life
Research indicates that saturated steam at 160 °C was more effective for regenerating Ambersorb 563 compared to superheated steam at 200 °C and 80 psig. tandfonline.comresearchgate.net A pilot-scale study demonstrated successful regeneration of Ambersorb 563 loaded with various organic contaminants, including trichloroethene (TCE), cis-dichloroethene (cis-DCE), toluene, ethylbenzene (B125841) (EB), and xylenes (B1142099), using saturated steam at 160 °C within 20 hours over three regeneration cycles. tandfonline.comnih.govresearcher.life The regeneration of p-dichlorobenzene and methyl ethyl ketone from Ambersorb 563 using steam at 160 °C was also reported as successful over six cycles with no significant degradation of the organic adsorbents observed. researchgate.netresearchgate.net
Impregnation of Ambersorb 563 with catalysts like TiO2 and Pt-TiO2 appeared to enhance the desorption of adsorbates during steaming, although further research is needed in this area. tandfonline.com The desorbed organics in the steam condensate can subsequently be treated using processes like fixed-bed photocatalytic oxidation. tandfonline.comnih.gov
Data from regeneration cycles using different steam conditions highlight the impact on total carbon yield. For impregnated adsorbents, saturated steam at 160 °C yielded higher total carbon compared to superheated steam at 200 °C and 80 psig in initial cycles. researchgate.net Virgin Ambersorb 563 showed similar total carbon profiles for both saturated and superheated steam regeneration in the cycles studied. researchgate.net
| Regeneration Cycle | Steam Type | Temperature (°C) | Pressure (psig) | Total Carbon Yield (Relative) | Adsorbent Type |
| 1 | Superheated Steam | 200 | 80 | Lower | Impregnated Ambersorb 563 |
| 2 | Saturated Steam | 160 | N/A | Higher | Impregnated Ambersorb 563 |
| 1 | Superheated Steam | 200 | 80 | Similar | Virgin Ambersorb 563 |
| 2 | Saturated Steam | 160 | N/A | Similar | Virgin Ambersorb 563 |
Based on data trends observed in research findings. researchgate.net
Solvent Regeneration Approaches
Solvent regeneration is another method explored for recovering the adsorption capacity of Ambersorb(R) 563. This technique involves using a suitable solvent to desorb the adsorbed contaminants.
Research has demonstrated the effectiveness of solvent extraction for recovering adsorbed compounds from Ambersorb 563. For instance, a reverse gravity elution procedure using 70 mL of dichloromethane (B109758) successfully achieved over 90% recovery of acetonitrile (B52724) from Ambersorb XEN-563 (a related Ambersorb type). epa.gov This suggests that solvent-based methods can be highly efficient for specific adsorbate-adsorbent pairs.
In the context of metal ion preconcentration, Ambersorb 563 columns used for copper adsorption were successfully regenerated using 1.0 mL of 1 mol L-1 HNO3 followed by 10 mL of distilled water. uw.edu.pl This regeneration method allowed the column to be reused for up to 200 runs while maintaining relative stability. uw.edu.pl
These studies indicate that the choice of solvent and regeneration procedure is dependent on the nature of the adsorbed substance, highlighting the versatility of Ambersorb 563 but also the need for tailored regeneration strategies.
Photocatalytic Regeneration Research for Loaded Ambersorb(R) 563
Photocatalytic regeneration involves using light and a photocatalyst to degrade adsorbed organic contaminants in situ. Research has explored the potential of integrating photocatalysis with Ambersorb 563 for the removal and destruction of organic pollutants.
Studies have investigated the use of photocatalyst-impregnated Ambersorb 563 for simultaneous adsorption and photocatalytic degradation. tandfonline.comascelibrary.orgascelibrary.org In laboratory-scale studies, Pt-TiO2 impregnated Ambersorb 563 loaded with para-dichlorobenzene (p-DCB) showed a capacity loss of about 40% after the first regeneration cycle using photocatalytic oxidation, with no further loss observed in subsequent cycles. ascelibrary.orgascelibrary.org While photocatalytic oxidation was found to be technically feasible for regenerating Ambersorb 563, the photoefficiency was observed to be low compared to photocatalysis alone. ascelibrary.orgascelibrary.org This was attributed to the slow desorption of organics from the interior of the adsorbent, even at elevated temperatures. ascelibrary.orgascelibrary.org Increasing the temperature was found to significantly improve the photocatalytic regeneration rate. ascelibrary.orgascelibrary.org
Pilot-scale studies using photocatalytic regeneration of impregnated adsorbents for treating contaminated groundwater were less effective, potentially due to fouling of the impregnated photocatalyst by background organic matter in the water matrix. tandfonline.comnih.govresearcher.life However, the steam regeneration of Ambersorb 563 followed by photocatalytic treatment of the steam condensate proved to be a feasible strategy for removing and destroying organic contaminants. tandfonline.comnih.govresearcher.life
Long-Term Stability and Durability Investigations in Cyclic Operations
The long-term stability and durability of Ambersorb(R) 563 under cyclic adsorption-regeneration operations are critical factors for its practical application. Research has evaluated the performance of Ambersorb 563 over multiple cycles using different regeneration methods.
In studies involving steam regeneration, Ambersorb 563 demonstrated successful regeneration over multiple cycles. A pilot-scale study involving four cycles of adsorption and three cycles of steam regeneration showed effective regeneration of Ambersorb 563 for various organic contaminants. tandfonline.comnih.gov Another study reported successful steam regeneration of p-dichlorobenzene and methyl ethyl ketone from Ambersorb 563 over six cycles without significant degradation of the adsorbent. researchgate.netresearchgate.net However, a comparison of breakthrough profiles from initial adsorption cycles before and after the first steam regeneration (using superheated steam) suggested a significant loss in adsorbent capacity. researchgate.net
For photocatalytic regeneration, Pt-TiO2 impregnated Ambersorb 563 exhibited a capacity loss after the initial regeneration cycle but maintained a stable working capacity in subsequent cycles. ascelibrary.orgascelibrary.orgdtic.mil After three regeneration cycles, Ambersorb 563 achieved a stable working capacity for p-DCB that was approximately 20% of its virgin capacity. dtic.mil
In the context of solid phase extraction of metal ions, an Ambersorb 563 column used for copper preconcentration remained relatively stable and reusable for up to 200 runs after regeneration with HNO3 and distilled water. uw.edu.pl
| Regeneration Method | Adsorbate(s) | Number of Cycles | Observed Stability/Capacity Retention | Source |
| Steam Regeneration | TCE, cis-DCE, toluene, EB, xylenes, PCE | 3 | Successful regeneration | tandfonline.comnih.gov |
| Steam Regeneration | p-dichlorobenzene, methyl ethyl ketone | 6 | Successful regeneration, no significant degradation | researchgate.netresearchgate.net |
| Steam Regeneration | PCE | Multiple | Significant capacity loss observed after the first regeneration cycle | researchgate.net |
| Photocatalytic Ox. | p-DCB | Multiple | Initial capacity loss, stable working capacity in subsequent cycles | ascelibrary.orgascelibrary.orgdtic.mil |
| Solvent (HNO3/Water) | Copper ions | Up to 200 | Relatively stable and reusable | uw.edu.pl |
Summary of long-term stability and durability findings.
Computational and Theoretical Modeling of Adsorption on Ambersorb R 563
Density Functional Theory (DFT) Applications to Adsorption Mechanisms
Density Functional Theory (DFT) is a quantum mechanical modeling technique used to investigate the electronic structure of many-body systems, which can provide insights into the binding energies and interactions between adsorbate molecules and adsorbent surfaces. DFT has been mentioned in the context of studying adsorption on carbonaceous materials and synthetic active carbons, including Ambersorb 563, for comparing adsorption characteristics. nih.govfishersci.se DFT-computed binding energies for compounds on representative polybenzenoid hydrocarbon sheets, which can serve as models for carbonaceous surfaces, have been shown to correlate with adsorption energy and molecular polarizability. uni.lu While DFT is a relevant method for understanding the fundamental interactions governing adsorption mechanisms on materials like Ambersorb(R) 563, detailed applications of DFT specifically reporting findings or data on adsorption mechanisms on Ambersorb(R) 563 were not extensively detailed within the scope of the provided search results. DFT calculations have also been used to study binding geometries and ion pairing at mineral surfaces in the context of organic molecule adsorption. thermofisher.com
Predictive Modeling Approaches for Adsorption Performance
Predictive modeling plays a crucial role in designing and optimizing adsorption processes using materials like Ambersorb(R) 563. Various theoretical models and computational approaches have been employed to predict the adsorption performance of Ambersorb(R) 563 for different contaminants.
A breakthrough capacity computer model was developed by Rohm and Haas to predict service cycle times and compare the predicted performance of Ambersorb(R) 563 adsorbent with measured performance based on operating conditions and influent contaminant concentrations. nih.gov
Models based on the Polanyi-Dubinin (PD) equation, which relates adsorption capacity to the pore size distribution of the adsorbent and the properties of the adsorbate, have been used to predict adsorption isotherms on activated carbons. uni.lu A novel model combining Polanyi potential theory with molecular connectivity indices (MCIs) and molecular characteristics has also been developed to predict adsorption isotherms on various types of adsorbents. uni.lu
The Ideal Adsorbed Solution Theory combined with the Equivalent Background Compound (IAST-EBC) model has been successfully applied to describe and predict the adsorption of methyl tert-butyl ether (MTBE) onto carbonaceous resins, including Ambersorb(R) 563, particularly in the presence of natural organic matter (NOM) in natural waters. myfisherstore.comrmreagents.com This model accounts for the competitive adsorption effects that can occur in complex water matrices.
Predictive modeling procedures for fixed-bed adsorbers have been extended to accommodate synthetic adsorbents like Ambersorb(R) 563. Verification with experimental data has highlighted the significant impact of adsorbent particle shape and surface topography on adsorption rates and, consequently, on adsorber performance. The application of the Dubinin-Astakov (DA) isotherm model to adsorption data for synthetic carbonaceous resins, including Ambersorb(R) 563, suggests that the primary mechanism of adsorption is micropore filling. This model, based on Dubinin's theory of micropore volume filling, is relevant for describing adsorption in microporous materials at subcritical temperatures.
Equilibrium models are also used to calculate adsorbent usage rates and costs, providing an economic evaluation of adsorption systems. Studies have shown that the adsorption capacities of volatile organic compounds (VOCs) at environmentally relevant temperatures and concentrations can be predicted using data from inverse gas chromatography (IGC) and models like the Dubinin-Radushkevich (DR) equation based on Polanyi's theory. uni.lu
Ambersorb 563 adsorbent has been noted for having a more energetic and homogeneous adsorption volume compared to other adsorbents like Filtrasorb 400 GAC, which contributes to its higher capacity for certain compounds at low concentrations.
Statistical Thermodynamic Fluctuation Theory in Sorption Modeling
Based on the provided search results, there is no direct information available regarding the application of Statistical Thermodynamic Fluctuation Theory specifically to the sorption modeling on Ambersorb(R) 563. While statistical thermodynamic approaches can be used to describe the behavior of fluids in confined spaces and understand adsorption phenomena, their specific application to Ambersorb(R) 563 was not found in the consulted literature.
Comparative Academic Studies of Ambersorb R 563 with Other Adsorbent Materials
Performance Comparisons with Granular Activated Carbon (GAC)
Granular activated carbon (GAC) is a widely used adsorbent in water treatment for removing organic micropollutants. mdpi.com Direct comparative studies have been conducted to evaluate the performance of Ambersorb® 563 against GAC, often using specific commercial GAC products like Filtrasorb® 400 for benchmarking.
A key field pilot study was conducted to demonstrate the capabilities of Ambersorb® 563 for remediating groundwater contaminated with volatile organic compounds (VOCs), where its performance was directly compared with virgin Filtrasorb® 400 GAC. p2infohouse.orgepa.gov In this study, the adsorbents were tested for their ability to treat groundwater containing contaminants such as vinyl chloride, cis-1,2-dichloroethene, trans-1,2-dichloroethene, and trichloroethene (TCE). p2infohouse.orgepa.gov The results indicated that Ambersorb® 563 could treat approximately two to five times the volume of water (measured in bed volumes) as GAC before breakthrough of contaminants at the maximum contaminant level (MCL) was observed. p2infohouse.orgepa.gov This superior performance was achieved even while operating at five times the flow rate loading of the GAC system, which corresponds to one-fifth of the empty bed contact time (EBCT). epa.gov
Ambersorb® 563 is reported to have 5 to 10 times the adsorption capacity of GAC for low concentrations of VOCs. clu-in.org This higher capacity allows for significantly longer service cycle times before regeneration is needed. clu-in.org Unlike GAC, which typically requires off-site thermal regeneration or disposal, Ambersorb® 563 can be regenerated on-site using steam, which eliminates the costs and liabilities associated with transporting spent hazardous materials. clu-in.orgepa.gov The on-site steam regeneration process has been shown to be successful, with the adsorption capacity of Ambersorb® 563 remaining essentially unchanged following regeneration. clu-in.org
Physically, Ambersorb® 563 consists of hard, nondusting, spherical beads that exhibit excellent physical integrity, which helps to avoid the handling problems and attrition losses often associated with GAC. clu-in.org Furthermore, it is not prone to bacterial fouling and has very low ash levels. clu-in.org The ability to operate at higher flow rate loadings also means that treatment systems using Ambersorb® 563 can be smaller and more compact than equivalent GAC systems. clu-in.org
| Performance Metric | Ambersorb® 563 | Granular Activated Carbon (GAC) | Reference |
|---|---|---|---|
| Water Volume Treated (Bed Volumes) | 2 to 5 times more than GAC | Baseline | p2infohouse.orgepa.gov |
| Operating Flow Rate Loading | 5 times that of GAC | Baseline | p2infohouse.orgepa.gov |
| Adsorption Capacity (low VOC conc.) | 5 to 10 times that of GAC | Baseline | clu-in.org |
| Regeneration | On-site with steam | Off-site thermal regeneration/disposal | clu-in.orgepa.gov |
| Physical Form | Hard, spherical, nondusting beads | Granular particles | clu-in.org |
Comparisons with Other Polymeric Adsorbents and Resins (e.g., Amberlite XAD, Dowex XUS)
Ambersorb® 563 has also been compared with other synthetic polymeric adsorbents. These materials, including the Amberlite™ XAD and Dow™ Optipore™ series, are known for their high surface area, tailored pore structures, and hydrophobic properties, which make them effective for adsorbing organic compounds. nih.govresearchgate.net
Polymeric adsorbents like Amberlite™ XAD-4 are nonionic, hydrophobic, cross-linked polymers designed for the adsorption of low molecular weight organic substances from polar solvents or VOCs. made-in-china.com Their performance relies on their macroreticular pore structure, high surface area, and the aromatic nature of their surface. made-in-china.com While extensive direct comparative data between Ambersorb® 563 and a wide range of other polymeric resins for various applications is limited in publicly available literature, existing studies suggest that the choice of adsorbent is highly dependent on the specific contaminants being targeted. researchgate.net
| Adsorbent | Affinity for TCE, cis- & trans-1,2-DCE | Affinity for TeCA | Reference |
|---|---|---|---|
| Ambersorb® 563 | Comparable to Dow Optipore L493/L503 | Lowest among tested resins | researchgate.net |
| Dow™ Optipore™ L493 | Comparable to Ambersorb® 563 | Higher than Ambersorb® 563 | researchgate.net |
| Dow™ Optipore™ L503 | Comparable to Ambersorb® 563 | Highest among tested resins | researchgate.net |
Evaluation of Adsorption Capacity and Kinetic Advantages
The adsorption capacity and kinetics are critical parameters that define the efficiency and economic viability of an adsorbent. Ambersorb® 563 has demonstrated significant advantages in both areas, particularly when compared to GAC. clu-in.orgepa.gov
As noted, its adsorption capacity for VOCs at low concentrations is reported to be 5 to 10 times greater than that of GAC. clu-in.org This high capacity was confirmed in field studies where it treated two to five times the bed volumes of contaminated groundwater compared to Filtrasorb® 400 GAC before breakthrough occurred. epa.gov This enhanced capacity translates to longer operational cycles and reduced frequency of regeneration, leading to lower operating costs. epa.gov
| Kinetic Parameter | Ambersorb® | Granular Activated Carbon (GAC) | Reference |
|---|---|---|---|
| External Mass-Transfer Coefficient (cm/min) | 1.79 × 10⁻³ | ~3.58 × 10⁻⁴ (5x smaller) | nih.gov |
| Internal Diffusion Coefficient (cm²/min) | 3.52 × 10⁻⁴ | ~1.17 × 10⁻⁵ (30x smaller) | nih.gov |
Future Research Perspectives and Unexplored Avenues for Ambersorb R 563
Development of Novel Functionalizations and Composite Materials for Advanced Research
The foundational structure of Ambersorb® 563, being a synthetic and tailorable adsorbent, offers a versatile platform for further innovation. epa.govp2infohouse.org Future research could significantly enhance its performance and expand its applicability through the development of novel functionalizations and composite materials.
Surface Functionalization: Research into modifying the surface chemistry of Ambersorb® 563 could unlock enhanced selectivity and capacity for a wider range of contaminants. While the base material is effective for many VOCs, targeted functionalization could improve its affinity for emerging contaminants that are less effectively captured by conventional adsorbents.
Composite Materials: The creation of composite materials incorporating Ambersorb® 563 is a promising research direction. By combining Ambersorb® 563 with other materials, it may be possible to create multifunctional adsorbents. For instance, embedding catalytic nanoparticles within the adsorbent's porous structure could enable simultaneous adsorption and degradation of pollutants, a concept explored in other advanced materials.
A summary of potential research directions in this area is presented in the table below.
| Research Avenue | Potential Enhancement | Target Contaminants |
| Amine Functionalization | Increased affinity for acidic gases and dissolved metals | CO2, SOx, Heavy Metal Ions |
| Hydrophobic Tuning | Enhanced removal of non-polar organic compounds | High-molecular-weight hydrocarbons, PCBs |
| Metal-Organic Framework (MOF) Composites | Ultra-high surface area and tunable pore sizes | Specific organic molecules, pharmaceuticals |
| Photocatalytic Composites (e.g., with TiO2) | Adsorption coupled with UV-light-induced degradation | Persistent Organic Pollutants (POPs), Dyes |
These avenues for research could lead to the development of next-generation adsorbents with tailored properties for specific, challenging separation and remediation tasks.
Integration with Hybrid Treatment Systems in Research Contexts
The integration of Ambersorb® 563 into hybrid treatment systems is a critical area for future research, aiming to tackle complex waste streams that are resistant to single-process treatments. Such systems could offer synergistic effects, leading to higher treatment efficiencies and broader applicability.
Pairing with Advanced Oxidation Processes (AOPs): AOPs are effective in degrading a wide range of organic pollutants through the action of highly reactive hydroxyl radicals. mdpi.comresearchgate.net A hybrid system could use Ambersorb® 563 to first concentrate pollutants from a dilute aqueous stream, after which the concentrated stream could be more efficiently treated by an AOP. fraunhofer.de This approach could be particularly effective for recalcitrant compounds that are difficult to mineralize. mdpi.com
Membrane Filtration-Adsorption Systems: Combining Ambersorb® 563 with membrane filtration technologies, such as those used in Membrane Bioreactors (MBRs), could provide a multi-barrier approach to water purification. dntb.gov.uamdpi.com In such a system, the membrane would remove suspended solids and microorganisms, while Ambersorb® 563 would adsorb dissolved organic contaminants, including pharmaceuticals and personal care products that can pass through MBRs. nih.gov
Adsorption-Bioreactor Systems: For biodegradable contaminants, a hybrid system featuring an Ambersorb® 563 adsorption stage followed by a bioreactor could be highly efficient. The adsorbent would buffer concentration fluctuations, providing a more stable influent to the biological treatment stage and protecting the microbial community from shock loads.
The table below outlines potential configurations for hybrid systems incorporating Ambersorb® 563.
| Hybrid System Configuration | Role of Ambersorb® 563 | Target Applications |
| Adsorption-AOP | Contaminant concentration prior to degradation | Treatment of industrial wastewater with persistent organic pollutants |
| Membrane Filtration-Adsorption | Polishing of membrane permeate | Advanced wastewater reclamation for reuse |
| Adsorption-Bioreactor | Buffering of influent concentration | Treatment of wastewater with variable organic loads |
Research in this area will be crucial for developing robust and efficient treatment trains for the increasingly complex wastewater streams of the 21st century.
Advanced Modeling and Simulation for Predictive Capabilities and Mechanistic Insights
While early work on Ambersorb® 563 utilized a proprietary breakthrough capacity model, significant advancements in computational power and modeling techniques offer new opportunities for deeper understanding and prediction of its performance. epa.govepa.gov
Computational Fluid Dynamics (CFD): CFD modeling can provide detailed insights into the hydrodynamics within fixed-bed adsorbers containing Ambersorb® 563. scialert.netsc.edubonviewpress.com Such models can simulate flow distribution, pressure drop, and mass transfer within the adsorbent bed, allowing for the optimization of vessel design and operating conditions to maximize efficiency. researchgate.net
Molecular Simulation: At a more fundamental level, molecular dynamics and other simulation methods can elucidate the adsorption mechanisms of various contaminants onto the surface of Ambersorb® 563. nih.govresearchgate.net By understanding the interactions at the molecular level, it may be possible to predict the adsorbent's affinity for new and emerging contaminants and to guide the design of functionalized versions of the material with enhanced selectivity.
Future research in modeling and simulation could focus on the areas summarized in the table below.
| Modeling Technique | Research Focus | Potential Outcomes |
| Computational Fluid Dynamics (CFD) | Optimization of adsorber design and hydrodynamics | Improved efficiency and reduced energy consumption of adsorption systems |
| Molecular Dynamics (MD) | Elucidation of adsorption mechanisms at the molecular level | Predictive screening of Ambersorb® 563 for new contaminants; rational design of functionalized adsorbents |
| Multi-scale Modeling | Integration of molecular, particle, and reactor-scale models | Comprehensive predictive tool for the performance of Ambersorb® 563 in real-world applications |
These advanced modeling approaches can accelerate the development and deployment of Ambersorb® 563 for new applications by reducing the need for extensive and time-consuming experimental studies.
Scalability and Process Optimization in Academic Research
The initial development of Ambersorb® 563 included pilot-scale studies that validated its performance and provided data for scale-up. epa.govp2infohouse.org However, as the material is considered for new applications, further academic research into scalability and process optimization is warranted.
Techno-Economic Analysis (TEA): For any new application of Ambersorb® 563, a thorough techno-economic analysis will be essential to evaluate its commercial viability. mdpi.comfrontiersin.org Such studies should consider not only the capital and operating costs of the adsorption system but also the costs associated with the on-site regeneration of the adsorbent.
Regeneration Optimization: While steam regeneration has been proven effective for Ambersorb® 563, research into alternative regeneration methods could further improve its cost-effectiveness and environmental footprint. epa.govepa.gov This could include investigating the use of different solvents, microwave heating, or vacuum desorption, as has been suggested for similar adsorbents. dupont.com
The table below highlights key areas for future research in scalability and process optimization.
| Research Area | Key Questions to Address | Desired Outcomes |
| Techno-Economic Analysis (TEA) | What are the life-cycle costs for new applications? How do they compare to alternative technologies? | Clear understanding of the economic feasibility of Ambersorb® 563 for emerging applications. |
| Regeneration Optimization | Can alternative regeneration methods reduce energy consumption and costs? Can the recovered contaminants be valorized? | More sustainable and cost-effective regeneration processes. |
| Long-term Performance | How does the adsorbent perform over hundreds of regeneration cycles? Is there any degradation in performance? | Data on the long-term stability and lifespan of Ambersorb® 563. |
Addressing these research questions will be crucial for the successful translation of laboratory-scale findings to industrial-scale applications.
Emerging Applications in Niche Scientific Fields
The proven ability of Ambersorb® 563 to remove a range of organic compounds from water suggests its potential applicability in several niche scientific fields beyond its original focus on groundwater remediation.
Removal of Emerging Contaminants: A significant area of current environmental research is the removal of emerging contaminants, such as per- and polyfluoroalkyl substances (PFAS) and pharmaceuticals, from water. nih.govnih.govgre.ac.ukrsc.org Future studies should investigate the efficacy of Ambersorb® 563 for the adsorption of these compounds, which are often present at low concentrations and are resistant to conventional treatment methods.
Air Pollution Control: While primarily studied for water treatment, the properties of Ambersorb® 563 may also make it suitable for air pollution control applications. Research could explore its use in removing volatile organic compounds from industrial off-gases or in indoor air purification systems.
Resource Recovery: The regenerable nature of Ambersorb® 563 allows for the recovery of adsorbed compounds. clu-in.org This opens up possibilities for its use in resource recovery applications, where valuable organic compounds are selectively removed from waste streams and then recovered in a concentrated form for reuse.
The table below lists potential emerging applications for Ambersorb® 563 that warrant further investigation.
| Niche Field | Potential Application | Research Focus |
| Environmental Science | Removal of emerging contaminants | Adsorption of PFAS, pharmaceuticals, and personal care products |
| Air Quality Engineering | Control of volatile organic compounds in air | Performance in industrial off-gas treatment and indoor air purification |
| Chemical Engineering | Resource recovery from waste streams | Selective adsorption and recovery of valuable organic compounds |
Exploration of these niche applications could significantly broaden the utility of Ambersorb® 563 and contribute to solving a wider range of scientific and environmental challenges.
Q & A
Q. What are the primary applications of Ambersorb® 563 in environmental remediation, and how do its physicochemical properties influence these applications?
Ambersorb® 563 is widely used for adsorbing volatile organic compounds (VOCs) such as 1,2-dichloroethane, chlorinated solvents, and nitrosamines like N-Nitrosodimethylamine (NDMA) in groundwater and industrial wastewater . Its non-dusty, spherical structure, high surface area, and hydrophobicity enable efficient adsorption at higher flow rates compared to granular activated carbon (GAC), reducing system size and operational costs .
Q. How does Ambersorb® 563 compare to traditional adsorbents like activated carbon in terms of adsorption kinetics and capacity?
Studies show Ambersorb® 563 outperforms Filtrasorb 400 (a GAC) in NDMA removal, achieving concentrations below 0.033 µg/L in batch tests. It can process 5x the bed volume of GAC systems and maintain adsorption capacity after regeneration cycles, making it suitable for long-term remediation . Its physical integrity also minimizes bacterial contamination and handling losses .
Q. What analytical methods are recommended for quantifying adsorption efficiency of Ambersorb® 563 in experimental setups?
Liquid scintillation (LS) counting and adsorption isotherm studies (e.g., Freundlich or Langmuir models) are standard for evaluating capacity. For NDMA, gas chromatography with sensitive detectors (e.g., tandem mass spectrometry) is critical due to low regulatory limits (e.g., 1.8 ppt) .
Advanced Research Questions
Q. What experimental parameters (e.g., pH, temperature, competing ions) significantly influence the adsorption efficiency of Ambersorb® 563, and how can these be optimized?
Competitive adsorption from co-contaminants (e.g., ammonia, organic matter) may reduce NDMA uptake. Pre-treatment with ion-exchange resins or pH adjustment (e.g., neutral to slightly acidic conditions) can mitigate interference. Kinetic studies using column tests under varying flow rates are essential for field-scale optimization .
Q. How do contradictions in adsorption data across studies (e.g., NDMA removal below detection limits vs. partial removal) arise, and what methodological adjustments can resolve them?
Discrepancies often stem from differences in adsorbent dosage, water matrix complexity (e.g., organic content), and analytical sensitivity. For instance, early studies using LS counting reported NDMA removal to <0.033 µg/L, while later methods with lower detection limits (1.8 ppt) revealed residual contamination. Standardizing protocols and including matrix-spiked controls can improve reproducibility .
Q. What mechanistic insights explain Ambersorb® 563’s selectivity for nonpolar contaminants, and how can this inform hybrid adsorbent systems?
The carbonaceous resin’s hydrophobic surface and microporous structure favor nonpolar interactions with VOCs and nitrosamines. Synergistic systems combining Ambersorb® 563 with polar adsorbents (e.g., zeolites for ammonia) have been proposed to address mixed contaminants. Toxicity Identification Evaluation (TIE) studies using methanol elution confirm its ability to isolate and recover adsorbed organics for analysis .
Q. What are the long-term stability and regeneration challenges of Ambersorb® 563 in continuous-flow systems, and how do they impact cost-benefit analyses?
Field studies at Pease Air Force Base demonstrated consistent performance over 12 weeks with three regeneration cycles, retaining >90% capacity. However, resin attrition and energy costs for thermal regeneration (e.g., methanol elution) require lifecycle assessments compared to single-use GAC .
Q. How can researchers validate the environmental safety of Ambersorb® 563 post-adsorption, particularly regarding residual toxicity or secondary pollutants?
TIE protocols recommend testing methanol eluates from spent adsorbents for toxicity recovery. For example, Phillips et al. (2006) confirmed that eluted organics from Ambersorb® 563 retained toxicity, validating its role in isolating contaminants without releasing harmful byproducts .
Methodological Recommendations
- Experimental Design : Use factorial designs to test adsorbent dosage, contact time, and matrix effects. Include controls for background contamination (e.g., NDMA in solvents) .
- Data Interpretation : Apply adsorption isotherm models (Freundlich/Langmuir) to distinguish physisorption from chemisorption. Use statistical tools (e.g., ANOVA) to assess replicate variability .
- Ethical Compliance : Ensure waste adsorbents are disposed of or regenerated per EPA guidelines to avoid secondary pollution .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
